Cas no 1019488-75-5 (N-(3-fluorobenzyl)-3,4-bis(methoxymethyl)aniline)

N-(3-fluorobenzyl)-3,4-bis(methoxymethyl)aniline structure
1019488-75-5 structure
Product Name:N-(3-fluorobenzyl)-3,4-bis(methoxymethyl)aniline
CAS No:1019488-75-5
MF:C15H16FNO2
MW:261.291447639465
CID:1131482
PubChem ID:28447103
Update Time:2025-04-20

N-(3-fluorobenzyl)-3,4-bis(methoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)-3,4-bis(methoxymethyl)aniline
    • N-(3-Fluorobenzyl)-3,4-dimethoxyaniline
    • N-[(3-fluorophenyl)methyl]-3,4-dimethoxyaniline
    • AKOS000232827
    • N-(3,4-Dimethoxyphenyl)-3-fluorobenzylamine
    • 1019488-75-5
    • N-(3-Fluorobenzyl)-3,4-diMethoxyaniline, 97%
    • 3,4-DiMethoxy-N-(3-fluorobenzyl)aniline, 97%
    • N-(3-fluorobenzyl)-3,4-bis(methoxymethyl)aniline
    • MDL: MFCD12623894
    • Inchi: 1S/C15H16FNO2/c1-18-14-7-6-13(9-15(14)19-2)17-10-11-4-3-5-12(16)8-11/h3-9,17H,10H2,1-2H3
    • InChI Key: XGJKZPKKSGVTCQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 261.11650692g/mol
  • Monoisotopic Mass: 261.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30.5Ų
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